Cas no 58650-45-6 (Cyclopropanecarboxylicacid, 2-pentyl-, (1R,2S)-rel-)

Cyclopropanecarboxylicacid, 2-pentyl-, (1R,2S)-rel- structure
58650-45-6 structure
Product Name:Cyclopropanecarboxylicacid, 2-pentyl-, (1R,2S)-rel-
CAS No:58650-45-6
MF:C9H16O2
MW:156.222143173218
CID:372091
PubChem ID:21116976
Update Time:2025-04-19

Cyclopropanecarboxylicacid, 2-pentyl-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 2-pentyl-, (1R,2S)-rel-
    • cis-2-pentylcyclopropanecarboxylic acid
    • Cyclopropanecarboxylic acid, 2-pentyl-, cis-
    • SCHEMBL3493155
    • DTXSID00886280
    • 58650-45-6
    • Cyclopropanecarboxylic acid, 2-pentyl-, (1R,2S)-rel-
    • Inchi: 1S/C9H16O2/c1-2-3-4-5-7-6-8(7)9(10)11/h7-8H,2-6H2,1H3,(H,10,11)/t7-,8+/m0/s1
    • InChI Key: ZWABCHPDBORTSF-JGVFFNPUSA-N
    • SMILES: OC([C@@H]1C[C@@H]1CCCCC)=O

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

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